Cas no 1213855-60-7 (methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 1213855-60-7
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• MDL: MFCD11053519
• CID: 2190944
• PubChem ID: 15735974
• Update Time: 2025-05-21

methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• (R)-2-(tertbutoxycarbonyl)amino)-3-(4-bromophenyl)propanoicacidmethylester
• Boc-4-bromo-D-phenylalanine methyl ester
• N-Boc-p-bromo-D-phenylalanine methyl ester
• (R)-Methyl 3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
• FDFQRJWLHKSHPZ-GFCCVEGCSA-N
• N-Boc-4-Bromo-D-phenylalanine methyl ester
• (R)-3-(4-bromo-phenyl)-2-tert-butoxycarbonylamino-propionic acid methyl ester
• methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate
• METHYL (R)-3-(4-BROMOPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)PROPANOATE
• AKOS030524876
• Methyl(R)-3-(4-bromophenyl)-2-((tert-Butoxycarbonyl)amino)propanoate
• (R)-Methyl3-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
• methyl (2R)-3-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• MFCD11053519
• METHYL (2R)-3-(4-BROMOPHENYL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOATE
• AS-36285
• CS-0172997
• 1213855-60-7
• methyl (2R)-3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• EN300-25182558
• (R)-3-(4-Bromo-phenyl)-2-tert-butoxycarbonylamino-propionic acid methyl ester (Boc-D-Phe(4-Br)-OMe)
• SCHEMBL2706238

• MDL： MFCD11053519
• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)9-10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,19)/t12-/m1/s1
• InChI Key： FDFQRJWLHKSHPZ-GFCCVEGCSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate

Methyl (2R)-3-(4-Bromophenyl)-2-{(tert-Butoxy)carbonylamino}propanoate (CAS No. 1213855-60-7): A Comprehensive Overview

Methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 1213855-60-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxycarbonyl)amino}propanoate, is a chiral ester that has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules and drug candidates.

The structure of methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate features a bromophenyl group, a tert-butoxycarbonyl (Boc) protecting group, and a methyl ester moiety. These functional groups provide the compound with unique reactivity and stability, making it an ideal candidate for various synthetic transformations. The presence of the Boc protecting group allows for controlled deprotection, enabling the synthesis of complex molecules with high stereochemical purity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug development. Methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate is no exception. Its chiral center at the proline-like structure imparts enantiomeric purity, which is crucial for optimizing the pharmacological properties of potential drug candidates. Studies have shown that enantiomerically pure compounds often exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In the context of organic synthesis, methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate serves as a valuable building block for the construction of complex organic molecules. The bromophenyl group can be used for cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce a wide range of aryl or vinyl groups. Additionally, the methyl ester can be hydrolyzed to form the corresponding carboxylic acid, which can undergo further transformations to generate diverse functional groups.

The tert-butoxycarbonyl (Boc) protecting group in methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate is particularly useful for protecting amino groups during multistep syntheses. The Boc group can be selectively removed under mild acidic conditions, allowing for the introduction of other functional groups or further derivatization without affecting other parts of the molecule. This feature makes methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate an excellent choice for peptide synthesis and the preparation of amino acid derivatives.

From a pharmaceutical perspective, methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate has shown promise in the development of new therapeutic agents. Research has focused on its potential as an intermediate in the synthesis of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. For instance, derivatives of this compound have been explored for their anti-inflammatory and anti-cancer properties.

In addition to its synthetic utility, methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate has been studied for its biological activity. Preliminary studies have indicated that it exhibits moderate inhibitory activity against certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. The ability to fine-tune its structure through chemical modifications offers a promising avenue for enhancing its biological properties and developing more potent and selective drug candidates.

The safety profile of methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate is another important consideration in its application. Toxicity studies have shown that it is generally well-tolerated at therapeutic concentrations, although further research is needed to fully understand its long-term effects and potential side effects. Proper handling and storage guidelines should be followed to ensure safe use in laboratory settings.

In conclusion, methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 1213855-60-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and pharmaceutical development. As ongoing research continues to uncover new applications and optimize its properties, methyl (2R)-3-(4-bromophenyl)-2-{(tert-butoxy)carbonylamino}propanoate is poised to play a crucial role in advancing our understanding and treatment of various diseases.